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(-)-Dexamethasone Acid (-)-Dexamethasone Acid Dexamethasone impurity.
Brand Name: Vulcanchem
CAS No.: 37927-01-8
VCID: VC21357421
InChI: InChI=1S/C21H27FO5/c1-11-8-15-14-5-4-12-9-13(23)6-7-18(12,2)20(14,22)16(24)10-19(15,3)21(11,27)17(25)26/h6-7,9,11,14-16,24,27H,4-5,8,10H2,1-3H3,(H,25,26)/t11-,14+,15+,16+,18+,19+,20+,21+/m1/s1
SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)O)O)C)O)F)C
Molecular Formula: C21H27FO5
Molecular Weight: 378.4 g/mol

(-)-Dexamethasone Acid

CAS No.: 37927-01-8

Cat. No.: VC21357421

Molecular Formula: C21H27FO5

Molecular Weight: 378.4 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

(-)-Dexamethasone Acid - 37927-01-8

Specification

Description Dexamethasone impurity.
CAS No. 37927-01-8
Molecular Formula C21H27FO5
Molecular Weight 378.4 g/mol
IUPAC Name (8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid
Standard InChI InChI=1S/C21H27FO5/c1-11-8-15-14-5-4-12-9-13(23)6-7-18(12,2)20(14,22)16(24)10-19(15,3)21(11,27)17(25)26/h6-7,9,11,14-16,24,27H,4-5,8,10H2,1-3H3,(H,25,26)/t11-,14+,15+,16+,18+,19+,20+,21+/m1/s1
Standard InChI Key PFAGPIFFRLDBRN-AFKBWYBQSA-N
Isomeric SMILES C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)O)O)C)O)F)C
SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)O)O)C)O)F)C
Canonical SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)O)O)C)O)F)C
Appearance White to Off-White Solid
Melting Point >260°C (dec.)

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